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Compound of Interest

Compound Name: TA-316 (GMP)

Cat. No.: B8105931

For Researchers, Scientists, and Drug Development Professionals

Introduction

TA-316 is a potent and selective c-MPL (Thrombopoietin Receptor) agonist, manufactured
under Good Manufacturing Practice (GMP) guidelines, ensuring high purity and quality for
research applications. As an agonist of the c-MPL receptor, TA-316 mimics the action of
Thrombopoietin (TPO), the primary regulator of megakaryopoiesis and platelet production.[1]
This makes TA-316 a valuable tool for in vitro studies involving hematopoietic stem cells,
megakaryocyte differentiation, and platelet formation. These application notes provide detailed
protocols for the proper dissolution and storage of TA-316 (GMP) to ensure its stability and
efficacy in in vitro assays.
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Parameter

Recommendation

Target

c-MPL (Thrombopoietin Receptor)

Biological Activity

Agonist; mimics Thrombopoietin (TPO) to

induce downstream signaling pathways.

Appearance

Typically a lyophilized powder.

Recommended Solvent

Dimethyl sulfoxide (DMSO).[2][3][4]

Stock Solution Conc.

10 mM (recommended starting concentration).

Storage of Lyophilized Powder

Store at -20°C or -80°C, protected from light and

moisture.[3]

Storage of Stock Solution

Aliquot and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.[2][3]

Working Concentration

To be determined by the end-user for the

specific assay (typically in the nM to uM range).

Experimental Protocols

Reconstitution of Lyophilized TA-316 (GMP) to a Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of TA-316 in DMSO.

Materials:

TA-316 (GMP) lyophilized powder

Vortex mixer

Pipettes and sterile filter tips

Sterile, polypropylene microcentrifuge tubes

Anhydrous/sterile Dimethyl sulfoxide (DMSO)
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Procedure:

Equilibrate: Allow the vial of lyophilized TA-316 and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

Centrifuge: Briefly centrifuge the vial of TA-316 to ensure all the powder is at the bottom of
the vial.

Solvent Addition: Carefully add the calculated volume of DMSO to the vial to achieve a 10
mM concentration. For example, to prepare a 10 mM stock solution from 1 mg of TA-316
(assuming a molecular weight of X g/mol ), you would add Y pL of DMSO. Note: As the exact
molecular weight of TA-316 is not publicly available, it is crucial to obtain this information
from the supplier to perform an accurate calculation.

Dissolution: Cap the vial tightly and vortex for 10-20 seconds to dissolve the powder
completely.[2] If necessary, gently warm the vial in a 37°C water bath for a few minutes to aid
dissolution.[2] Visually inspect the solution to ensure no particulates are present.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile polypropylene tubes. This prevents contamination and degradation from repeated
freeze-thaw cycles.[2][3]

Storage: Store the aliquots at -20°C or -80°C, protected from light.[3]

Preparation of Working Solutions for in vitro Assays

Materials:

TA-316 stock solution (10 mM in DMSO)
Appropriate sterile cell culture medium or assay buffer

Sterile tubes and pipettes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM TA-316 stock solution at room
temperature.
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Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium or
assay buffer to achieve the desired final working concentration.

o Important: The final concentration of DMSO in the cell culture should be kept low (typically
below 0.5%) to avoid solvent-induced cytotoxicity.[3]

Fresh Preparation: It is recommended to prepare fresh working solutions for each
experiment from the frozen stock to ensure consistent activity.[2]

Addition to Assay: Add the final diluted TA-316 solution to your in vitro assay system (e.g.,
cell culture plates).

Safety Precautions

While a specific Safety Data Sheet (SDS) for TA-316 was not found, general laboratory safety

precautions should be followed when handling this compound.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood,
especially when working with the powder form.

Avoid inhalation, ingestion, and direct contact with skin and eyes.
In case of contact, wash the affected area thoroughly with water.

Dispose of the compound and any contaminated materials in accordance with institutional
and local regulations.

Visualizations
Signaling Pathway of TA-316 (c-MPL Agonist)
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Caption: c-MPL signaling pathway activated by TA-316.

Experimental Workflow for TA-316 Preparation
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Caption: Workflow for TA-316 stock and working solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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